Cas no 61638-01-5 (4-Amino-3-methoxyphenol)

• Product Name: 4-Amino-3-methoxyphenol
• CAS No: 61638-01-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD00272194
• CID: 471861
• PubChem ID: 19818056
• Update Time: 2025-10-05

4-Amino-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methoxyphenol
• Phenol, 4-amino-3-methoxy-
• 2-AMINO-5-HYDROXYANISOLE
• 3-methoxy-4-aminophenol
• 3-methoxy-p-aminophenol
• 4-amino-3-methoxy-phenol
• 4-HYDROXY-2-METHOXYANILINE
• Phenol,4-amino-3-methoxy
• SXJQUUPSLJTKKT-UHFFFAOYSA-N
• 9246AB
• KM0532
• MB01122
• SY006410
• AB0059260
• 61638-01-5
• FT-0719771
• MFCD00272194
• SCHEMBL282092
• A868662
• EN300-182081
• AKOS005263973
• DTXSID00600281
• AS-31544
• DB-072995
• DTXCID70551039

• MDL： MFCD00272194
• Inchi： 1S/C7H9NO2/c1-10-7-4-5(9)2-3-6(7)8/h2-4,9H,8H2,1H3
• InChI Key： SXJQUUPSLJTKKT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N)O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5

Experimental Properties

• Flash Point: 144.847℃
• PSA: 55.48000
• LogP: 1.56420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Amino-3-methoxyphenol

4-Amino-3-Methoxyphenol: A Comprehensive Overview

4-Amino-3-methoxyphenol (CAS No. 61638-01-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 4-amino-3-methoxyphenol, is characterized by its unique chemical structure, which includes an amino group (-NH₂) and a methoxy group (-OCH₃) attached to a phenol ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of numerous bioactive compounds.

The synthesis of 4-amino-3-methoxyphenol typically involves multi-step reactions, often starting from phenolic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the amino and methoxy substituents on the aromatic ring. These innovations not only enhance yield but also reduce the environmental footprint of the manufacturing process.

One of the most notable applications of 4-amino-3-methoxyphenol is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of various drug molecules, particularly those targeting central nervous system disorders. For example, recent studies have highlighted its role in the development of potential antidepressants and neuroprotective agents. The compound's ability to modulate neurotransmitter systems makes it an attractive candidate for therapeutic interventions.

In addition to its pharmaceutical applications, 4-amino-3-methoxyphenol has found utility in agrochemicals. It is used as an intermediate in the synthesis of fungicides and herbicides, contributing to crop protection and yield enhancement. Recent research has focused on optimizing its incorporation into agricultural chemicals to improve efficacy while minimizing environmental impact.

The material science sector has also benefited from the unique properties of 4-amino-3-methoxyphenol. It is employed as a precursor in the production of advanced polymers and materials with tailored electronic properties. For instance, its use in synthesizing conductive polymers has opened new avenues for applications in electronics and energy storage devices.

From a research perspective, 4-amino-3-methoxyphenol continues to be a focal point for exploring novel synthetic pathways and biological activities. Scientists are actively investigating its potential as a building block for complex molecular architectures, leveraging its reactivity to design sophisticated chemical frameworks.

In conclusion, 4-amino-3-methoxyphenol (CAS No. 61638-01-5) stands out as a critical compound with diverse applications across multiple industries. Its chemical versatility, coupled with ongoing advancements in synthesis and application development, ensures its continued relevance in scientific research and industrial production.